Cas no 1807229-95-3 (Methyl 5-chloro-2-nitroisonicotinate)

• Product Name: Methyl 5-chloro-2-nitroisonicotinate
• CAS No: 1807229-95-3
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 4903263
• Update Time: 2025-05-23

Methyl 5-chloro-2-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-nitroisonicotinate

• Inchi： 1S/C7H5ClN2O4/c1-14-7(11)4-2-6(10(12)13)9-3-5(4)8/h2-3H,1H3
• InChI Key： BYMNZLCUIJCETD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 5-chloro-2-nitroisonicotinate

Methyl 5-chloro-2-nitroisonicotinate (CAS No. 1807229-95-3): A Comprehensive Overview

Methyl 5-chloro-2-nitroisonicotinate (CAS No. 1807229-95-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel therapeutic agents and agrochemicals. The detailed exploration of its chemical structure, synthesis methods, and emerging applications provides a deeper understanding of its potential impact on modern science and industry.

The molecular structure of Methyl 5-chloro-2-nitroisonicotinate consists of an isonicotinic acid derivative with both chloro and nitro substituents, which contribute to its distinct reactivity and biological activity. This configuration makes it a valuable intermediate in organic synthesis, enabling the development of complex molecules with tailored properties. The presence of the nitro group enhances its utility in pharmaceutical applications, as nitro compounds are well-known for their role in drug metabolism and bioavailability.

In recent years, significant advancements have been made in the utilization of Methyl 5-chloro-2-nitroisonicotinate in medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing active pharmaceutical ingredients (APIs) that target various diseases. For instance, studies have demonstrated its role in the development of compounds with anti-inflammatory and antimicrobial properties. The nitro group's ability to undergo reduction to an amine provides a versatile pathway for further functionalization, allowing chemists to design molecules with enhanced therapeutic efficacy.

The synthesis of Methyl 5-chloro-2-nitroisonicotinate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by nitration and esterification processes. These methods highlight the compound's importance as a building block in synthetic chemistry. The optimization of these synthetic pathways has been a focus of numerous research efforts, aiming to improve yield and purity while minimizing environmental impact.

One of the most compelling aspects of Methyl 5-chloro-2-nitroisonicotinate is its potential in agrochemical applications. Its structural features make it an effective intermediate for developing herbicides and pesticides that exhibit high selectivity and low toxicity. Recent studies have shown promising results in using derivatives of this compound to combat resistant weed species while preserving beneficial crops. This application underscores the versatility of Methyl 5-chloro-2-nitroisonicotinate beyond pharmaceuticals, offering solutions to critical challenges in agriculture.

The chemical properties of Methyl 5-chloro-2-nitroisonicotinate also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These analytical methods are essential for quality control in pharmaceutical manufacturing and for studying the compound's behavior in biological systems.

As research continues to evolve, the applications of Methyl 5-chloro-2-nitroisonicotinate are expected to expand further. Emerging fields such as materials science and nanotechnology are exploring its potential use in developing novel materials with unique properties. The compound's ability to form stable complexes with metals and other elements opens up possibilities for applications in catalysis and material engineering.

In conclusion, Methyl 5-chloro-2-nitroisonicotinate (CAS No. 1807229-95-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a key intermediate in organic synthesis, its potential in pharmaceutical development, and its applications in agrochemicals highlight its importance. As research progresses, new uses for this compound are likely to emerge, further solidifying its place as a cornerstone molecule in modern chemistry.